N-benzyl-2-[1-(3,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide

• IUPAC Name: N-benzyl-2-[1-[(3,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl]acetamide
• InChI: InChI=1S/C22H27N3O4/c1-28-19-9-8-17(12-20(19)29-2)15-25-11-10-23-22(27)18(25)13-21(26)24-14-16-6-4-3-5-7-16/h3-9,12,18H,10-11,13-15H2,1-2H3,(H,23,27)(H,24,26)
• InChI Key: VJZRWFQGFPRUOS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2CCNC(=O)C2CC(=O)NCC3=CC=CC=C3)OC
• Molecular Formula: C22H27N3O4
• Molecular Weight: 397.5 g/mol

Description

N-benzyl-2-[1-(3,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. BZP has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

N-benzyl-2-[1-(3,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide acts as a partial agonist of dopamine and serotonin receptors, which results in an increase in the release of these neurotransmitters. This leads to an increase in dopamine and serotonin signaling in the brain, which can have effects on mood, motivation, and reward pathways. This compound has also been shown to inhibit the reuptake of dopamine and serotonin, which further enhances their effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including increased locomotor activity, hyperthermia, and changes in heart rate and blood pressure. These effects are thought to be mediated by the activation of dopamine and serotonin receptors in the brain. This compound has also been shown to have potential neuroprotective effects in animal models of Parkinson's disease, which may be due to its ability to enhance dopamine signaling.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2-[1-(3,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide in lab experiments is its high potency and selectivity for dopamine and serotonin receptors. This makes it a useful tool for investigating the role of these neurotransmitters in various physiological and behavioral processes. However, one limitation of using this compound is its potential for abuse and toxicity, which can make it difficult to use in human studies.

Future Directions

There are several future directions for N-benzyl-2-[1-(3,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide research, including investigating its potential as a treatment for neurological disorders such as Parkinson's disease and depression. Additionally, further studies are needed to understand the long-term effects of this compound use and its potential for abuse and toxicity. Other potential areas of research include investigating the effects of this compound on other neurotransmitter systems and exploring its potential as a tool for studying reward pathways and addiction.

Synthesis Methods

N-benzyl-2-[1-(3,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide can be synthesized through a multi-step process that involves the reaction of piperazine with benzyl chloride, followed by the addition of 3,4-dimethoxybenzyl bromide and acetic anhydride. The resulting product is purified through recrystallization and characterized through spectroscopic techniques such as NMR and IR.

Scientific Research Applications

N-benzyl-2-[1-(3,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide has been primarily used in scientific research to study its effects on the central nervous system. It has been shown to act as a dopamine and serotonin agonist, which makes it a potential candidate for the treatment of neurological disorders such as Parkinson's disease and depression. This compound has also been used in animal studies to investigate the role of dopamine and serotonin in drug addiction and reward pathways.